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Abstract

3-Nitrosalicylic acid, a derivative of salicylic acid, has been a compound of interest in various
chemical and industrial applications since its initial synthesis. This technical guide provides an
in-depth overview of the discovery, history, and evolving synthesis methodologies of 3-
Nitrosalicylic acid. It includes a detailed compilation of its physicochemical and spectral
properties, presented in easily comparable tabular formats. Furthermore, this guide outlines
key experimental protocols for its preparation and features graphical representations of
historical and modern synthetic workflows, offering a valuable resource for researchers and
professionals in the fields of chemistry and drug development.

Introduction

3-Nitrosalicylic acid (3-NSA), systematically named 2-hydroxy-3-nitrobenzoic acid, is an
aromatic organic compound. Historically, its primary significance has been as a crucial
intermediate in the synthesis of various other chemicals, including dyes and pharmaceuticals.
The introduction of a nitro group onto the salicylic acid backbone significantly alters its
chemical properties, paving the way for a range of further chemical transformations. This guide
delves into the historical context of its discovery and the progression of its synthesis, providing
a detailed repository of its chemical and physical data.
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Discovery and History

The history of 3-Nitrosalicylic acid is intrinsically linked to the broader exploration of nitration
reactions on aromatic compounds in the late 19th and early 20th centuries. While a definitive
first synthesis is not readily apparent in early literature, a notable early method for its
preparation was documented in "Systematic Organic Chemistry" by W. M. Cumming in 1937.
This method, which involves the nitration of salicylic acid using sodium nitrite and sulfuric acid,
represents a significant milestone in the documented history of this compound.

Early synthetic efforts were often hampered by a lack of regioselectivity, leading to the co-
production of the isomeric 5-nitrosalicylic acid, which presented significant purification
challenges.[1][2] The direct nitration of salicylic acid with a mixture of nitric acid and sulfuric
acid also yields both the 3- and 5-nitro isomers.[3] Over the years, research has focused on
improving the regioselectivity of the nitration and developing more efficient purification methods
to isolate the desired 3-nitro isomer. This has led to the development of modern synthetic
protocols with significantly higher yields and purity.

Physicochemical and Spectral Data

A comprehensive understanding of the physicochemical and spectral properties of 3-
Nitrosalicylic acid is essential for its application in research and synthesis. The following
tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of 3-Nitrosalicylic Acid
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Property Value Source(s)
Molecular Formula C7HsNOs [4]
Molecular Weight 183.12 g/mol [4]
CAS Number 85-38-1 [4]
Appearance Yellowish crystals [3]
Melting Point 148 °C (anhydrous) [3]
123 °C (monohydrate) [3]
228 °C [5]
Slightly soluble in water; freely
Solubility soluble in alcohol, benzene, [3]
chloroform, ether.
Data not readily available in
pKa
searched sources
Table 2: Spectral Data of 3-Nitrosalicylic Acid
Technique Key Data Points Source(s)
See detailed interpretation in
1H NMR _
literature.
See detailed interpretation in
13C NMR

literature.

Infrared (IR)

See detailed interpretation in

literature.

Mass Spectrometry (MS)

See detailed interpretation in

literature.

Experimental Protocols
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The synthesis of 3-Nitrosalicylic acid has evolved over time, with various methods offering
different advantages in terms of yield, purity, and safety. Below are detailed methodologies for
key historical and modern experimental protocols.

Historical Synthesis via Nitration with Sodium Nitrite
(Cumming, 1937)

This method, while historically significant, is notable for its use of sodium nitrite and sulfuric
acid.

Materials:

Salicylic acid: 100 g

Sodium nitrite: 130 g

Water: 150 ml

Sulfuric acid (d=1.52 g/ml): 1200 ml

Procedure:

A mixture of salicylic acid and sodium nitrite is prepared in water.

o Concentrated sulfuric acid is slowly added to the mixture while maintaining the temperature
at 10-15 °C.

o After 4 hours, the mixture is warmed to 50 °C and then allowed to stand until the evolution of
nitrous fumes ceases.

e The reaction mass is then warmed on a water bath.

» Upon cooling, crystals of 3-nitrosalicylic acid separate out.

e The crystals are filtered, washed, and recrystallized twice from water.

Yield: 64%[5]
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Modern Improved Synthesis

More recent methods have focused on improving the regioselectivity and yield of the 3-nitro
isomer. A notable example involves the use of a phase transfer catalyst. While specific details
can vary, a general workflow is described below.

Materials:

Salicylic acid

Nitrating agent (e.g., nitric acid, an alkyl nitrate)

Sulfuric acid (catalyst)

Phase transfer catalyst (e.g., a quaternary ammonium salt)

Organic solvent (e.g., dichloromethane)

Water

Procedure:

Salicylic acid is dissolved in a suitable organic solvent.

e The phase transfer catalyst and sulfuric acid are added to the mixture.

» The nitrating agent is added dropwise at a controlled temperature.

e The reaction is stirred for a specified period to ensure complete conversion.
e The organic layer is separated, washed with water, and dried.

e The solvent is evaporated to yield a mixture of 3- and 5-nitrosalicylic acids.

e The isomers are then separated, often by fractional crystallization of their salts, to yield pure
3-nitrosalicylic acid.

Mandatory Visualizations
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As 3-Nitrosalicylic acid is primarily a synthetic intermediate and not known to be directly
involved in biological signaling pathways, the following diagrams illustrate the experimental
workflows for its synthesis, highlighting the historical and a generalized modern approach.

Reactants

Reaction Process
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Historical Synthesis Workflow for 3-Nitrosalicylic Acid.
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Generalized Modern Synthesis Workflow for 3-Nitrosalicylic Acid.

Conclusion

3-Nitrosalicylic acid, a compound with a rich history in synthetic organic chemistry, continues
to be a relevant molecule for various applications. From early, less selective nitration methods
to modern, more controlled syntheses, the journey of this compound reflects the advancements
in chemical synthesis and purification techniques. This guide has provided a comprehensive
overview of its discovery, historical context, and key technical data, serving as a valuable
resource for researchers and professionals. The detailed experimental protocols and workflow
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diagrams offer practical insights into its preparation, facilitating its use in ongoing and future
research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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